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Compound of Interest

Compound Name:
Tetraphenylantimony(V)

methoxide

Cat. No.: B088660 Get Quote

Application Notes and Protocols:
Tetraphenylantimony(V) Methoxide
For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraphenylantimony(V) methoxide, with the chemical formula (C₆H₅)₄SbOCH₃, is a

pentavalent organoantimony compound.[1] While the broader class of organoantimony

compounds has found applications in various fields, including catalysis and medicinal

chemistry, the specific utility of tetraphenylantimony(V) methoxide as a reagent for functional

group transformations in organic synthesis is not extensively documented in peer-reviewed

literature.[2][3] These notes aim to provide a comprehensive overview of its known properties,

potential synthetic routes, and prospective applications based on the general reactivity of

related organoantimony(V) compounds. The information presented herein is intended to serve

as a foundational resource for researchers interested in exploring the synthetic potential of this

reagent.

Physicochemical Properties

Basic physicochemical data for tetraphenylantimony(V) methoxide is summarized in the

table below.
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Property Value Reference

CAS Number 14090-94-9 [1]

Molecular Formula C₂₅H₂₃OSb

Molecular Weight 477.20 g/mol

Appearance White powder [1]

Melting Point 202-218 °C [1]

Synthesis

While a specific, detailed protocol for the synthesis of tetraphenylantimony(V) methoxide is

not readily available in the surveyed literature, a plausible synthetic pathway can be inferred

from the preparation of analogous tetraphenylantimony(V) compounds. A common precursor

for such compounds is a tetraphenylantimony(V) halide, such as tetraphenylantimony(V)

bromide.

The synthesis would likely involve the reaction of tetraphenylantimony(V) bromide with a

methoxide source, such as sodium methoxide, in an appropriate solvent. This is a standard salt

metathesis reaction.

Diagram of Proposed Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tetraphenylantimony(V) methoxide as a reagent for
functional group transformation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088660#tetraphenylantimony-v-methoxide-as-a-
reagent-for-functional-group-transformation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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